Cas no 1261684-63-2 (2,3,5-Trichloro(difluoromethyl)benzene)

• Product Name: 2,3,5-Trichloro(difluoromethyl)benzene
• CAS No: 1261684-63-2
• MF: C₇H₃Cl₃F₂
• MW: 231.454526185989
• CID: 4985536
• Update Time: 2025-10-30

2,3,5-Trichloro(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloro(difluoromethyl)benzene

• Inchi： 1S/C7H3Cl3F2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,7H
• InChI Key： AZNNBGJOTHDFFM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2,3,5-Trichloro(difluoromethyl)benzene

Introduction to 2,3,5-Trichloro(difluoromethyl)benzene (CAS No: 1261684-63-2)

2,3,5-Trichloro(difluoromethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No) 1261684-63-2, is a halogenated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to a class of molecules characterized by the presence of multiple halogen atoms, which confer unique reactivity and functionalization potential. The structural motif of trichloro(difluoromethyl)benzene features a benzene ring substituted with three chlorine atoms at the 2, 3, and 5 positions, coupled with a difluoromethyl group at another position. Such a configuration makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceuticals.

The significance of 2,3,5-Trichloro(difluoromethyl)benzene lies in its utility as a building block for constructing heterocyclic compounds and other functionalized aromatic systems. The presence of multiple halogen atoms enhances its reactivity towards nucleophilic substitution reactions, cross-coupling reactions, and metal-catalyzed transformations. These reactions are pivotal in the construction of carbon-carbon bonds and the introduction of diverse functional groups, which are essential for designing molecules with specific biological activities.

In recent years, there has been growing interest in the application of halogenated aromatic compounds like 2,3,5-Trichloro(difluoromethyl)benzene in medicinal chemistry. The introduction of chlorine and fluorine atoms into aromatic rings can modulate the electronic properties and metabolic stability of drug candidates. For instance, fluorine atoms are known to improve lipophilicity and metabolic resistance, while chlorine atoms can serve as handles for further chemical modifications. This has led to the exploration of trichloro(difluoromethyl)benzene as a precursor in the synthesis of novel therapeutic agents.

One notable area where 2,3,5-Trichloro(difluoromethyl)benzene has found utility is in the development of pesticides and herbicides. The halogenated structure provides enhanced bioactivity against target pests by disrupting essential biological pathways. Researchers have leveraged its reactivity to design molecules that exhibit potent insecticidal and herbicidal properties. The difluoromethyl group, in particular, has been shown to contribute to the stability and efficacy of these compounds.

From a synthetic chemistry perspective, 2,3,5-Trichloro(difluoromethyl)benzene serves as a valuable intermediate in multi-step synthetic routes. Its halogenated nature allows for facile functionalization through various reaction protocols. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at specific positions on the benzene ring. Additionally, nucleophilic aromatic substitutions can be utilized to replace one or more chlorine atoms with other functional groups, thereby diversifying the chemical space accessible through this precursor.

The pharmaceutical industry has also explored derivatives of trichloro(difluoromethyl)benzene for their potential therapeutic applications. By modifying its structure through further chemical transformations, researchers have generated libraries of compounds for drug discovery efforts. These derivatives have been screened for various biological activities, including anti-inflammatory, antiviral, and anticancer properties. The structural features of trichloro(difluoromethyl)benzene contribute to its versatility as a scaffold for medicinal chemistry innovation.

Recent advancements in computational chemistry have further enhanced the understanding of how 2,3,5-Trichloro(difluoromethyl)benzene behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets and its potential metabolic pathways. These insights are crucial for optimizing synthetic routes and designing more effective derivatives with improved pharmacological profiles.

In conclusion,trichloro(difluoromethyl)benzene (CAS No: 1261684-63-2) is a multifaceted compound with broad applications in organic synthesis and pharmaceutical development. Its unique structural features make it an attractive intermediate for constructing complex molecules with diverse biological activities. As research continues to uncover new synthetic methodologies and applications,trichloro(difluoromethyl)benzene is poised to remain a key player in the advancement of agrochemicals and medicinal chemistry.